trizinc;diborate

Specification

• CAS No.: 10361-94-1
• Molecular Formula: B2O6Zn3
• Molecular Weight: 313.8 g/mol
• IUPAC Name: trizinc;diborate
• Standard InChI: InChI=1S/2BO3.3Zn/c2*2-1(3)4;;;/q2*-3;3*+2
• Standard InChI Key: BIKXLKXABVUSMH-UHFFFAOYSA-N
• SMILES: B([O-])([O-])[O-].B([O-])([O-])[O-].[Zn+2].[Zn+2].[Zn+2]
• Canonical SMILES: B([O-])([O-])[O-].B([O-])([O-])[O-].[Zn+2].[Zn+2].[Zn+2]
• Colorform: White, amorphous powder; White granula
• Melting Point: 980 °C

Introduction

Chemical Identity and Structural Characteristics

Nomenclature and Identification

Trizinc diborate is an inorganic boron compound primarily identified by its CAS numbers 1332-07-6 and 10361-94-1, with various synonyms including zinc borate and Firebrake ZB in commercial settings. The compound is characterized by a specific molecular structure consisting of zinc ions coordinated with borate groups, forming a stable crystalline structure.

Molecular Structure and Composition

The chemical formula of trizinc diborate is represented as B₂O₆Zn₃, with a molecular weight of approximately 313.8 g/mol. The structure consists of isolated borate units coordinated with zinc cations, forming a three-dimensional network. X-ray diffraction studies indicate that the compound exists in a crystalline form with characteristic patterns reflecting its atomic arrangement.

Physical Properties

Trizinc diborate appears as a white, amorphous powder or granular solid with several notable physical characteristics as outlined in Table 1.

Property	Value
Physical Appearance	White, amorphous powder or granula
Density	2.7 at 68°F or 3.64 g/cm³
Melting Point	980°C
Composition (typical)	45% ZnO, 34% B₂O₃, 20% H₂O
Solubility in Water	Slightly soluble (0.3% at 20°C)
Solubility in Acids	Soluble in dilute acids
The compound's high melting point of 980°C indicates strong ionic bonding within its structure, contributing to its thermal stability. This property is particularly valuable in applications requiring resistance to high temperatures.

Synthesis and Production Methods

Laboratory Synthesis

The synthesis of trizinc diborate can be achieved through several laboratory methods, with the reaction between zinc oxide and boric acid being the most common approach. Under controlled conditions, these precursors react to form various hydrated forms of zinc borate, depending on the temperature, pressure, and reaction time.
The general reaction can be represented as:
ZnO + H₃BO₃ → Zn(BO₂OH) + H₂O
This reaction typically occurs in an aqueous environment under specific temperature conditions, producing hydrated forms of zinc borate that can be further processed to obtain the desired product.

Industrial Production Techniques

Industrial production of trizinc diborate involves scaling up the laboratory synthesis methods with considerations for efficiency, yield, and product purity. A typical industrial process follows these steps:

• Mixing zinc oxide and boric acid in a reaction vessel with water

• Heating the mixture to temperatures between 60-100°C

• Maintaining the reaction for 6-12 hours with continuous stirring

• Filtering and washing the precipitate

• Drying the product at 120-140°C to obtain the final zinc borate powder
  The industrial production can be modified to yield different hydrated forms of zinc borate by adjusting reaction parameters such as temperature, pH, and reactant ratios. These variations produce zinc borates with different properties suitable for specific applications.

Advanced Synthesis Methods

Recent advancements in synthesis techniques include:

• Hydrothermal synthesis: Utilizing high-pressure vessels to promote crystal growth at lower temperatures

• Sol-gel methods: Producing highly pure, uniform zinc borate particles with controlled morphology

• Mechanochemical approaches: Using mechanical energy to induce chemical reactions between zinc and boron sources, resulting in unique product characteristics
  These advanced methods offer better control over particle size, morphology, and purity, which are crucial factors in determining the performance of trizinc diborate in various applications.

Applications in Industry and Research

Flame Retardant Properties

One of the most significant applications of trizinc diborate is as a flame retardant in various materials. The compound exhibits excellent fire-resistant properties through multiple mechanisms:

• Endothermic decomposition: Absorbs heat during decomposition, cooling the burning material

• Release of water of crystallization: Creates a cooling effect and dilutes flammable gases

• Formation of a glassy barrier: Creates an insulating layer that prevents oxygen access and heat transfer

• Promotion of char formation: Enhances the formation of a carbonaceous char layer that inhibits combustion
  These properties make trizinc diborate particularly valuable in polymer composites, textiles, and other materials where fire resistance is crucial.

Antimicrobial Applications

Trizinc diborate demonstrates significant antimicrobial activity against various microorganisms, making it valuable in applications requiring biocidal properties. Table 2 presents data on its antibacterial efficacy against common bacterial strains.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Escherichia coli	32 μg/mL
Staphylococcus aureus	64 μg/mL
Pseudomonas aeruginosa	128 μg/mL
The compound's antimicrobial activity is attributed to:

• Membrane disruption: Zinc ions interact with bacterial cell membranes, increasing permeability and leading to cell lysis

• Enzyme inhibition: Zinc ions inhibit critical bacterial enzymes, including those essential for DNA replication and protein synthesis

• Oxidative stress induction: Promotes the formation of reactive oxygen species that damage cellular components

Industrial Applications

Beyond flame retardancy and antimicrobial properties, trizinc diborate finds applications in various industrial sectors:

• Polymer additives: Enhances mechanical properties and durability of polymeric materials

• Ceramics and glass: Acts as a flux and aids in decreasing the melting temperature of glass formulations

• Lubricating oil additives: Improves anti-wear properties and extreme pressure characteristics

• Agricultural products: Used in fungicides and preservatives due to its antifungal properties

• Textile treatments: Provides both flame retardancy and protection against microbial deterioration
  The versatility of trizinc diborate in these applications stems from its unique combination of thermal stability, chemical reactivity, and biological activity.

Structure-Property Relationships

Crystalline Structure Analysis

X-ray diffraction studies of trizinc diborate reveal a complex crystalline structure characterized by isolated borate units coordinated with zinc cations. The structure contributes significantly to the compound's physical and chemical properties, including its thermal stability and chemical reactivity.
In hydrated forms, the water molecules occupy specific positions within the crystal lattice, affecting the compound's behavior during thermal decomposition and its flame-retardant efficiency. The release of these water molecules during heating contributes to the endothermic process that absorbs heat and helps suppress combustion.

Thermal Behavior

Thermal analysis techniques, including Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), reveal that trizinc diborate undergoes distinct phase transformations and decomposition stages when heated:

• Initial dehydration: Loss of water molecules at temperatures between 100-200°C

• Formation of anhydrous zinc borate: Completion of dehydration process at around 290-350°C

• Structural reorganization: Formation of more stable phases at 400-600°C

• Melting and glass formation: Occurring at approximately 980°C
  These thermal transitions explain the effectiveness of trizinc diborate as a flame retardant, as the endothermic processes absorb heat from the combustion environment and the formation of a glassy barrier inhibits the propagation of flames.

Biological Activities and Research Findings

Antifungal Properties

Research on the antifungal properties of trizinc diborate demonstrates its effectiveness against common fungal pathogens, as shown in Table 3.

Fungal Strain	Minimum Inhibitory Concentration (MIC)
Candida albicans	16 μg/mL
Aspergillus niger	32 μg/mL
These findings suggest potential applications in antifungal treatments, particularly in settings where conventional antifungal agents face resistance issues. The mechanism of action against fungi appears similar to that against bacteria, involving disruption of cellular membranes and inhibition of essential enzymatic processes.

Research on Flame Retardancy Mechanisms

Recent research has focused on elucidating the precise mechanisms by which trizinc diborate imparts flame retardancy to various materials. Studies using techniques such as cone calorimetry, microscale combustion calorimetry, and pyrolysis-gas chromatography/mass spectrometry have revealed:

• Significant reduction in heat release rate in treated materials

• Decreased mass loss rate during combustion

• Enhanced char formation and stability

• Reduced production of volatile combustible products

• Synergistic effects when combined with other flame retardants such as antimony trioxide or aluminum hydroxide These findings have led to optimized formulations for specific applications, improving both the efficiency and cost-effectiveness of flame-retardant systems based on trizinc diborate.